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Compound of Interest

Compound Name: PROTAC c-Met degrader-2

Cat. No.: B15544065

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of novel chemical entities like PROTAC c-Met degrader-2 are paramount to ensuring

laboratory safety and environmental protection. As a targeted protein degrader, this compound

and its associated waste are presumed to be cytotoxic and require management as hazardous

chemical waste. Adherence to institutional and regulatory guidelines is mandatory.

Quantitative Data Summary
The following table summarizes the typical safety and disposal parameters for a research-scale

PROTAC. Note that specific values for PROTAC c-Met degrader-2 may vary and the Safety

Data Sheet (SDS) for the specific batch in use should always be consulted.
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Parameter Value/Information Source/Regulation

GHS Hazard Classification

Acute toxicity, Oral (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Specific target

organ toxicity - single exposure

(Category 3), Respiratory tract

irritation

Based on SDS for similar

PROTAC compounds[1]

Personal Protective Equipment

(PPE)

Nitrile gloves (double-gloving

recommended), safety goggles

with side-shields, lab coat, and

in case of aerosols, a suitable

respirator.

Standard laboratory practice

for hazardous chemicals[2][3]

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area away from

incompatible materials such as

strong oxidizing agents.

General guidance for chemical

storage

Primary Disposal Method

High-temperature incineration

by a licensed hazardous waste

disposal facility.

Common practice for cytotoxic

and antineoplastic waste

Spill Cleanup

Absorb with inert material (e.g.,

vermiculite, sand), collect in a

sealed container, and dispose

of as hazardous waste.

Decontaminate the area with

an appropriate solvent (e.g.,

ethanol).

General procedure for

chemical spills

Experimental Protocols: Step-by-Step Disposal
Procedures
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1. Waste Segregation and Collection:

Solid Waste: All disposable materials that have come into contact with PROTAC c-Met
degrader-2, such as gloves, pipette tips, vials, and bench paper, must be collected in a

designated, clearly labeled, and sealed container for solid hazardous waste.[3]

Liquid Waste: Unused stock solutions and experimental media containing the compound

should be collected in a compatible, leak-proof container with a screw cap.[2] This container

must be labeled as "Hazardous Waste" and include the chemical name. Do not dispose of

liquid waste down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.[3]

2. Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"PROTAC c-Met degrader-2," and any relevant hazard symbols.[2]

Store waste containers in a designated satellite accumulation area within the laboratory,

away from incompatible materials.[2]

3. Decontamination:

Wipe down all surfaces and non-disposable equipment that may have come into contact with

the PROTAC using an appropriate solvent (e.g., 70% ethanol), and dispose of the cleaning

materials as solid hazardous waste.[3]

For glassware, a triple rinse with a suitable solvent is recommended. The rinsate should be

collected as hazardous liquid waste.[2]

4. Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

contractor.
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The required method of disposal is high-temperature incineration.
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Caption: Workflow for the proper disposal of PROTAC c-Met degrader-2 waste.

This guide is intended to provide essential safety and logistical information. Always consult

your institution's specific guidelines and the manufacturer's Safety Data Sheet for complete and

accurate information. By adhering to these procedures, you contribute to a safer laboratory

environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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